Cas no 5053-43-0 (2-Methylpyrimidine)

• Product Name: 2-Methylpyrimidine
• CAS No: 5053-43-0
• MF: C₅H₆N₂
• MW: 94.1145405769348
• MDL: MFCD00128182
• CID: 45503
• PubChem ID: 329761084
• Update Time: 2025-10-28

2-Methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrimidine
• 2-Me-pyrimidine
• 2-methyl-1,3-diazine
• 2-Methyl-pyrimidin
• 2-methyl-pyrimidine
• 2-methylpyrimidine(2-methyl-pyrimidine)
• Pyrimidine,2-methyl
• Pyrimidine,2-methyl-(6CI,7CI,8CI,9CI)
• Pyrimidine, 2-methyl-
• 2-Methyl PYRIMIDINE
• LNJMHEJAYSYZKK-UHFFFAOYSA-N
• PubChem21974
• PYR131
• AM1034
• FCH1122130
• TRA0014574
• HP21231
• L311
• HC210259
• TL8003355
• AB0014640
• AX8077354
• A828158
• 053M430
• 5053-43-0
• AKOS015892505
• SB55536
• PS-18071
• 2-Methylpyrimidine, 97%
• DTXSID00871111
• 55133-63-6
• SY008219
• CS-W016665
• MFCD00128182
• FT-0653724
• DB-025913
• DTXCID00818783

• MDL： MFCD00128182
• Inchi： 1S/C5H6N2/c1-5-6-3-2-4-7-5/h2-4H,1H3
• InChI Key： LNJMHEJAYSYZKK-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C

Computed Properties

• Exact Mass: 94.05310
• Monoisotopic Mass: 94.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0132 g/mL at 25 °C
• Melting Point: -4°C
• Boiling Point: 165.6°C (rough estimate)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Refractive Index: n20/D 1.4930
• PSA: 25.78000
• LogP: 0.78500
• Solubility: Uncertain

2-Methylpyrimidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S16; S26; S36/37/39; S39
• Hazardous Material Identification：
• Safety Term：S16-S26-S36/37/39-S39
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-Methylpyrimidine

Professional Introduction to 2-Methylpyrimidine (CAS No. 5053-43-0)

2-Methylpyrimidine, with the chemical formula C₅H₆N₂, is a heterocyclic organic compound belonging to the pyrimidine family. This compound, identified by its CAS number 5053-43-0, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile structural properties and potential applications. Pyrimidine derivatives are well-known for their roles in biological systems, particularly as fundamental components of nucleic acids such as DNA and RNA. The presence of a methyl group at the 2-position of the pyrimidine ring introduces unique reactivity and functionality, making 2-Methylpyrimidine a valuable intermediate in synthetic chemistry.

The structural motif of 2-Methylpyrimidine allows for diverse chemical modifications, which has led to its exploration in various pharmaceutical and agrochemical applications. Recent advancements in medicinal chemistry have highlighted the compound's potential as a building block for the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in constructing analogs that exhibit antimicrobial and anticancer properties. The methyl group at the 2-position serves as a handle for further functionalization, enabling the attachment of pharmacophores that enhance biological activity.

In the realm of academic research, 2-Methylpyrimidine has been investigated for its role in developing catalysts and ligands used in transition metal-catalyzed reactions. These reactions are pivotal in organic synthesis, allowing for the efficient construction of complex molecular architectures. The compound's ability to act as a ligand stems from its nitrogen-rich structure, which can coordinate with metal centers, facilitating various catalytic transformations. This aspect has opened new avenues for synthetic methodologies, particularly in cross-coupling reactions that are essential for constructing carbon-carbon bonds.

One of the most compelling areas of research involving 2-Methylpyrimidine is its application in materials science. Pyrimidine derivatives are known to exhibit interesting electronic properties, making them suitable candidates for use in organic semiconductors and light-emitting diodes (OLEDs). The methyl substituent can influence the electronic characteristics of the molecule, tuning properties such as charge transportability and luminescence efficiency. Recent studies have shown promising results when incorporating 2-Methylpyrimidine-based structures into optoelectronic devices, suggesting potential breakthroughs in display technology and energy-efficient lighting solutions.

The pharmaceutical industry has also leveraged the versatility of 2-Methylpyrimidine in drug discovery programs. Its scaffold can be modified to develop molecules with targeted biological activities. For example, researchers have synthesized derivatives that interact with specific enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes and inflammation. The< strong> 2-Methylpyrimidine-core allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug development.

In conclusion, 2-Methylpyrimidine (CAS No. 5053-43-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in synthetic chemistry, a candidate for developing novel therapeutics, and a promising material for advanced technologies. As research continues to uncover new functionalities and applications of this compound, its significance is expected to grow further, solidifying its place as a cornerstone molecule in modern chemical science.